3-((4-fluorophenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H15FN2O3S2/c19-14-6-8-15(9-7-14)26(23,24)11-10-17(22)21-18-20-16(12-25-18)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,20,21,22)
• InChI Key: WIDVRXFRSFQERR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O3S2
• Molecular Weight: 390.5 g/mol

Description

3-((4-fluorophenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as FSTP and has been studied extensively for its biological and pharmacological properties.

Scientific Research Applications

Fluorescent Molecular Probes

3-((4-fluorophenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)propanamide derivatives have been explored for their use in developing fluorescent molecular probes. These compounds exhibit strong solvent-dependent fluorescence correlated with solvent polarity, suggesting their fluorescence arises from intramolecular charge transfer. The unique fluorescence-environment dependence, long emission wavelength, high fluorescence quantum yields, and large Stokes shift make these derivatives ideal for developing ultrasensitive fluorescent molecular probes to study biological events and processes (Diwu et al., 1997).

Antibacterial Activity

Research on sulfone derivatives containing 1,3,4-oxadiazole moieties, similar in structure to 3-((4-fluorophenyl)sulfonyl)-N-(4-phenylthiazol-2-yl)propanamide, has indicated significant antibacterial activities against rice bacterial leaf blight. These compounds not only show potential in controlling agricultural diseases but also enhance plant resistance through the stimulation of superoxide dismutase (SOD) and peroxidase (POD) activities in rice, highlighting their relevance in agriculture and plant sciences (Li Shi et al., 2015).

Materials Science Applications

In materials science, sulfone derivatives have been utilized in the synthesis of sulfonated polytriazoles with potential applications as proton exchange membranes for fuel cells. These materials exhibit high molecular weights, good solubility, film-forming capabilities, and high thermal and chemical stabilities. The fluorinated versions of these polytriazoles show promising proton conductivities, making them interesting candidates for fuel cell applications (Asheesh Singh et al., 2014).